N-(3-fluorophenyl)-2-[[3-(4-methylphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-[[3-(4-methylphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H18FN3O2S2/c1-13-5-7-16(8-6-13)25-20(27)19-17(9-10-28-19)24-21(25)29-12-18(26)23-15-4-2-3-14(22)11-15/h2-8,11H,9-10,12H2,1H3,(H,23,26)
• InChI Key: GNEPGAKVFGULLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C3=C(CCS3)N=C2SCC(=O)NC4=CC(=CC=C4)F
• Molecular Formula: C21H18FN3O2S2
• Molecular Weight: 427.5 g/mol
• CAS No.: 686771-55-1

Description

N-(3-fluorophenyl)-2-[[3-(4-methylphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C21H18FN3O2S2 and its molecular weight is 427.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Dual Inhibitor of Thymidylate Synthase and Dihydrofolate Reductase : A study by Gangjee et al. (2008) synthesized analogues of this compound as potential dual inhibitors of human thymidylate synthase (TS) and dihydrofolate reductase (DHFR). These enzymes are targeted in cancer therapy, and the compound showed significant inhibitory activities, indicating its potential use in cancer treatment (Gangjee et al., 2008).

• Molecular Docking Against SARS-CoV-2 Protein : Mary et al. (2020) investigated the antiviral potency of a similar compound by docking against SARS-CoV-2 protein. The study explored its potential as an anti-COVID-19 molecule, indicating its relevance in the field of antiviral research (Mary et al., 2020).

• Antitumor Activity : Research by Hafez and El-Gazzar (2017) focused on the synthesis and evaluation of antitumor activity of new derivatives, including the compound of interest. The study revealed that many of these compounds exhibited potent anticancer activity, comparable to doxorubicin, against various human cancer cell lines (Hafez & El-Gazzar, 2017).

• Crystal Structure Analysis : Subasri et al. (2016) performed a study on the crystal structures of related compounds, which is vital for understanding their chemical behavior and potential applications in drug design (Subasri et al., 2016).

• Fluorescence Binding with Bovine Serum Albumin : Meng et al. (2012) synthesized novel derivatives and investigated their interactions with bovine serum albumin through fluorescence and UV–vis spectral studies. This research is significant in understanding the binding behavior of these compounds, which is crucial in drug development (Meng et al., 2012).